Cas no 1789455-92-0 (5-amino-N-cyclopropyl-1H-1,2,3-triazole-4-carboxamide)

5-Amino-N-cyclopropyl-1H-1,2,3-triazole-4-carboxamide is a heterocyclic compound featuring a 1,2,3-triazole core functionalized with an amino group at the 5-position and a cyclopropylcarboxamide moiety at the 4-position. This structure imparts versatility in medicinal chemistry and agrochemical applications, serving as a key intermediate or pharmacophore in the synthesis of biologically active molecules. Its triazole scaffold contributes to stability and potential hydrogen-bonding interactions, while the cyclopropyl group may enhance metabolic resistance. The compound's well-defined reactivity profile allows for selective modifications, making it valuable in the development of novel inhibitors, ligands, or functional materials. Proper handling under controlled conditions is recommended due to its synthetic sensitivity.

5-amino-N-cyclopropyl-1H-1,2,3-triazole-4-carboxamide structure

1789455-92-0 structure

Product Name:5-amino-N-cyclopropyl-1H-1,2,3-triazole-4-carboxamide

CAS No:1789455-92-0

MF:C₆H₉N₅O

MW:167.168559789658

MDL:MFCD28968379

CID:4614359

PubChem ID:110484736

Update Time:2025-06-08

5-amino-N-cyclopropyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- 5-amino-N-cyclopropyl-1H-1,2,3-triazole-4-carboxamide
- 5-amino-N-cyclopropyl-2H-triazole-4-carboxamide
- Z2216303115
- MDL： MFCD28968379
- Inchi： 1S/C6H9N5O/c7-5-4(9-11-10-5)6(12)8-3-1-2-3/h3H,1-2H2,(H,8,12)(H3,7,9,10,11)
- InChI Key： CPCKKMGSXQLFEC-UHFFFAOYSA-N
- SMILES： O=C(C1C(N)=NNN=1)NC1CC1

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 192
XLogP3: 0
Topological Polar Surface Area: 96.7

5-amino-N-cyclopropyl-1H-1,2,3-triazole-4-carboxamide Pricemore >>

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Enamine	EN300-223197-0.05g	5-amino-N-cyclopropyl-1H-1,2,3-triazole-4-carboxamide	1789455-92-0	95.0%	0.05g	$101.0	2025-02-20
Enamine	EN300-223197-0.1g	5-amino-N-cyclopropyl-1H-1,2,3-triazole-4-carboxamide	1789455-92-0	95.0%	0.1g	$152.0	2025-02-20
Enamine	EN300-223197-0.25g	5-amino-N-cyclopropyl-1H-1,2,3-triazole-4-carboxamide	1789455-92-0	95.0%	0.25g	$216.0	2025-02-20
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Enamine	EN300-223197-1.0g	5-amino-N-cyclopropyl-1H-1,2,3-triazole-4-carboxamide	1789455-92-0	95.0%	1.0g	$528.0	2025-02-20
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Enamine	EN300-223197-10.0g	5-amino-N-cyclopropyl-1H-1,2,3-triazole-4-carboxamide	1789455-92-0	95.0%	10.0g	$2269.0	2025-02-20
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